Cas no 1008695-22-4 (2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-iodophenyl)acetamide)

• Product Name: 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-iodophenyl)acetamide
• CAS No: 1008695-22-4
• MF: C₁₈H₁₈IN₃O₂
• MW: 435.258896350861
• CID: 6261570
• PubChem ID: 4085305
• Update Time: 2025-06-11

2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-iodophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-iodophenyl)acetamide
• ZINC02642270
• ZINC02642269
• F1383-0042
• AKOS001644228
• 1008695-22-4
• 2-(6,7-dimethyl-3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)-N-(4-iodophenyl)acetamide
• Oprea1_347601
• AB00674249-01
• AKOS016318327

• Inchi： 1S/C18H18IN3O2/c1-10-7-14-15(8-11(10)2)22-18(24)16(21-14)9-17(23)20-13-5-3-12(19)4-6-13/h3-8,16,21H,9H2,1-2H3,(H,20,23)(H,22,24)
• InChI Key： PRNLVPYIRRBBMD-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(CC1C(NC2C=C(C)C(C)=CC=2N1)=O)=O

Computed Properties

• Exact Mass: 435.04437g/mol
• Monoisotopic Mass: 435.04437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-iodophenyl)acetamide

2-(6,7-Dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-iodophenyl)acetamide: A Comprehensive Overview

2-(6,7-Dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-iodophenyl)acetamide (CAS No. 1008695-22-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-iodophenyl)acetamide is composed of a quinoxaline core with dimethyl substitutions at the 6 and 7 positions, an acetamide group attached to the 2-position of the quinoxaline ring, and an iodophenyl substituent on the acetamide nitrogen. The quinoxaline ring system is a versatile scaffold that has been extensively studied for its diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.

The synthesis of this compound typically involves several steps. One common approach is to start with the formation of the quinoxaline core through a condensation reaction between an appropriate diamine and a dicarbonyl compound. Subsequent modifications can introduce the dimethyl substitutions and the acetamide functionality. The final step involves the attachment of the iodophenyl group via a coupling reaction. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing quinoxaline derivatives.

Biological Properties

2-(6,7-Dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-iodophenyl)acetamide has been investigated for its potential therapeutic applications due to its unique structural features. Studies have shown that this compound exhibits significant antitumor activity against various cancer cell lines. The mechanism of action is believed to involve multiple pathways, including apoptosis induction and cell cycle arrest.

In addition to its antitumor properties, this compound has also been studied for its antimicrobial activity. Research has demonstrated that it possesses potent inhibitory effects against both Gram-positive and Gram-negative bacteria. The iodophenyl substituent is thought to contribute to its antimicrobial efficacy by disrupting bacterial cell membranes.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent studies have provided new insights into the biological activities of 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-iodophenyl)acetamide. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits selective cytotoxicity against breast cancer cells while showing minimal toxicity towards normal cells. This selective activity makes it a promising candidate for further development as an anticancer agent.

Another notable study conducted by researchers at a leading pharmaceutical institute explored the pharmacokinetic properties of this compound. The results indicated that it has favorable absorption and distribution profiles in vivo. Furthermore, the compound was found to have low toxicity in animal models, suggesting its potential for clinical translation.

Conclusion

2-(6,7-Dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-iodophenyl)acetamide (CAS No. 1008695-22-4) is a multifaceted compound with promising therapeutic potential. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds significant promise for addressing unmet medical needs in various disease areas.